Cas no 1289388-58-4 (3-(4-Fluorobenzenesulfonylmethyl)-piperidine hydrochloride)

3-(4-Fluorobenzenesulfonylmethyl)-piperidine hydrochloride is a fluorinated sulfonylmethyl-substituted piperidine derivative, primarily utilized in pharmaceutical and organic synthesis research. Its key structural features include a 4-fluorobenzenesulfonylmethyl group attached to a piperidine core, enhancing its potential as an intermediate in the development of bioactive compounds. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. This compound is particularly valuable in medicinal chemistry for exploring structure-activity relationships, especially in CNS-targeting or enzyme-modulating applications. Its well-defined purity and consistent synthesis make it a reliable choice for researchers requiring precise molecular scaffolds in drug discovery and development.

3-(4-Fluorobenzenesulfonylmethyl)-piperidine hydrochloride structure

1289388-58-4 structure

Product Name:3-(4-Fluorobenzenesulfonylmethyl)-piperidine hydrochloride

CAS No:1289388-58-4

MF:C₁₂H₁₇ClFNO₂S

MW:293.785284757614

CID:2091045

PubChem ID:60137749

Update Time:2025-10-05

3-(4-Fluorobenzenesulfonylmethyl)-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(((4-Fluorophenyl)sulfonyl)methyl)piperidine hydrochloride
- CS-0359366
- A1-07739
- 1289388-58-4
- DB-240620
- 3-(4-Fluoro-benzenesulfonylmethyl)-piperidine hydrochloride
- 3-[(4-fluorophenyl)sulfonylmethyl]piperidine;hydrochloride
- AKOS015940773
- 3-(((4-Fluorophenyl)sulfonyl)methyl)piperidinehydrochloride
- 3-(4-Fluorobenzenesulfonylmethyl)-piperidine hydrochloride
- Piperidine, 3-[[(4-fluorophenyl)sulfonyl]methyl]-, hydrochloride (1:1)
- 3-[(4-FLUOROBENZENESULFONYL)METHYL]PIPERIDINE HYDROCHLORIDE
- MDL： MFCD18837559
- Inchi： 1S/C12H16FNO2S.ClH/c13-11-3-5-12(6-4-11)17(15,16)9-10-2-1-7-14-8-10;/h3-6,10,14H,1-2,7-9H2;1H
- InChI Key： KUNVJZAHJALGKC-UHFFFAOYSA-N
- SMILES： Cl.S(C1C=CC(=CC=1)F)(CC1CNCCC1)(=O)=O

Computed Properties

Exact Mass: 293.0652558g/mol
Monoisotopic Mass: 293.0652558g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 331
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.6Å²

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